Cas no 33953-86-5 (2,2,2-trifluoroacetaldehyde hydrate)

• Product Name: 2,2,2-trifluoroacetaldehyde hydrate
• CAS No: 33953-86-5
• MF: C₂H₃F₃O₂
• MW: 116.039231538773
• MDL: MFCD00046626
• CID: 294540
• PubChem ID: 2781366
• Update Time: 2025-11-02

2,2,2-trifluoroacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2,2,2-trifluoro-, hydrate (1:1)
• 2,2,2-Trifluoroacetaldehyde Hydrate
• Trifluoroacetaldehyde hydrate
• 2,2,2-Trifluoro-1,1-ethanediol,Fluoral hydrate
• Trifluoracetaldehyde Monohydrate
• Acetaldehyde,trifluoro-, monohydrate (9CI)
• 2,2,2-trifluoroacetaldehyde;hydrate
• 2,2,2-trifluoroacetaldehyde monohydrate
• AKOS017344646
• Trifluoracetaldehyde monohydrate, technical, ~75% in H2O
• EN300-30298
• F0001-1177
• 2,2,2-Trifluoroacetaldehyde (~70% in aqueous solution) Monohydrate
• AMY7125
• CS-0206102
• TRIFLUOROACETALDEHYDE HYDRATE, 75% AQ. SOL.
• DTXSID30381793
• MFCD00167359
• 33953-86-5
• F14926
• SCHEMBL600667
• FS-3817
• 2,2,2-trifluoroacetaldehyde hydrate

• MDL： MFCD00046626
• Inchi： 1S/C2HF3O.H2O/c3-2(4,5)1-6;/h1H;1H2
• InChI Key： INDFRFZGABIRRW-UHFFFAOYSA-N
• SMILES： FC(C=O)(F)F.O

Computed Properties

• Exact Mass: 116.00900
• Monoisotopic Mass: 116.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Density: 1.44 g/mL at 20 °C(lit.)
• Melting Point: 93-94 ºC
• Boiling Point: 104-106 °C(lit.)
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• Refractive Index: n20/D 1.340
• PSA: 26.30000
• LogP: 0.68330
• Color/Form: ~75% in H2O

2,2,2-trifluoroacetaldehyde hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H315-H317-H319
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-36-43
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R11; R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2,2,2-trifluoroacetaldehyde hydrate

2,2,2-Trifluoroacetaldehyde Hydrate (CAS No. 33953-86-5): Properties, Applications, and Market Insights

2,2,2-Trifluoroacetaldehyde hydrate (CAS No. 33953-86-5) is a versatile fluorinated organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This compound, also known as trifluoroacetaldehyde monohydrate, has gained significant attention due to its unique reactivity and stability in various industrial applications. With the increasing demand for fluorinated compounds in modern chemistry, 2,2,2-trifluoroacetaldehyde water adduct has become a valuable building block for researchers and manufacturers alike.

The molecular structure of 2,2,2-trifluoroacetaldehyde hydrate features a trifluoromethyl group attached to an aldehyde functionality, stabilized by water molecules. This structural arrangement contributes to its high reactivity in nucleophilic addition reactions while maintaining good storage stability. Recent studies highlight its importance in green chemistry applications, particularly in the development of environmentally friendly synthetic routes. The compound's fluorine-rich composition makes it particularly valuable for creating molecules with enhanced biological activity and improved physicochemical properties.

In pharmaceutical applications, CAS 33953-86-5 serves as a key intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its ability to introduce trifluoromethyl groups into target molecules has made it indispensable in drug discovery programs. Researchers frequently search for "2,2,2-trifluoroacetaldehyde hydrate synthesis" and "trifluoroacetaldehyde applications in medicinal chemistry" as the compound gains prominence in developing novel therapeutics. The COVID-19 pandemic has further increased interest in fluorinated compounds, with many antiviral research programs exploring their potential.

The agrochemical industry extensively utilizes 2,2,2-trifluoroacetaldehyde monohydrate for producing advanced crop protection agents. Fluorine-containing pesticides often demonstrate improved efficacy, selectivity, and environmental profiles compared to their non-fluorinated counterparts. Market analysts note growing searches for "fluorinated aldehyde derivatives in agriculture" and "sustainable fluorochemicals for crop protection," reflecting the industry's shift toward more efficient solutions. The compound's role in developing next-generation agrochemicals positions it as a strategic material in food security initiatives.

From a technical perspective, 2,2,2-trifluoroacetaldehyde water adduct offers several advantages in chemical synthesis. Its hydrated form provides enhanced stability compared to the anhydrous aldehyde, reducing handling risks while maintaining reactivity. Process chemists frequently inquire about "safe handling of trifluoroacetaldehyde derivatives" and "storage conditions for CAS 33953-86-5," indicating the practical considerations in industrial applications. The compound's compatibility with various reaction conditions makes it particularly valuable for multi-step synthetic sequences.

The global market for 2,2,2-trifluoroacetaldehyde hydrate has shown steady growth, driven by increasing demand from Asia-Pacific pharmaceutical and agrochemical manufacturers. Industry reports suggest searches for "trifluoroacetaldehyde hydrate suppliers" and "CAS 33953-86-5 market trends" have risen by 35% year-over-year. Regulatory developments concerning fluorinated compounds have also spurred interest in "REACH compliance for fluorochemicals" and "sustainable fluorine chemistry," areas where this compound demonstrates favorable characteristics.

Recent advancements in fluorine chemistry have opened new opportunities for 2,2,2-trifluoroacetaldehyde monohydrate applications. Materials science researchers are exploring its use in specialty polymers and advanced materials, particularly where fluorine incorporation can modify surface properties or thermal stability. Academic interest is evident from growing searches for "fluorinated aldehydes in material science" and "CAS 33953-86-5 in polymer chemistry." These emerging applications suggest the compound's potential beyond traditional uses.

Quality control and analytical characterization of 2,2,2-trifluoroacetaldehyde hydrate remain important considerations for industrial users. Common analytical queries include "GC-MS analysis of trifluoroacetaldehyde derivatives" and "NMR characterization of CAS 33953-86-5." The compound's distinct spectroscopic signatures facilitate quality assurance processes, while modern analytical techniques enable precise monitoring of purity and stability during storage and transportation.

Environmental considerations surrounding fluorinated compounds have led to increased research into the ecological impact of 2,2,2-trifluoroacetaldehyde water adduct. Regulatory bodies and environmental scientists frequently search for "biodegradation of fluorinated aldehydes" and "environmental fate of CAS 33953-86-5." Recent studies suggest this compound demonstrates favorable environmental profiles compared to some persistent fluorinated substances, contributing to its growing acceptance in sustainable chemistry initiatives.

Looking forward, 2,2,2-trifluoroacetaldehyde hydrate is poised to maintain its importance in fluorine chemistry. With pharmaceutical companies investing heavily in fluorinated drug candidates and agricultural researchers developing new crop protection solutions, demand for this versatile building block is expected to grow. The compound's balance of reactivity, stability, and handling characteristics ensures its continued relevance across multiple industries, making CAS 33953-86-5 a compound worth watching in the evolving landscape of specialty chemicals.